3-Iodo-1H-pyrazole-4-carbonitrile
Overview
Description
3-Iodo-1H-pyrazole-4-carbonitrile is a chemical compound with the CAS Number: 827316-44-9 . It has a molecular weight of 218.98 . This compound is typically available in powder form .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, pyrazole derivatives are generally synthesized via various methods including aldol condensation and multicomponent condensation reactions .Molecular Structure Analysis
The InChI code for this compound is1S/C4H2IN3/c5-4-3 (1-6)2-7-8-4/h2H, (H,7,8)
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : Research shows various methods for synthesizing pyrazole-4-carbonitrile derivatives, highlighting a direct and efficient approach for new series through sequential one-pot, four-component condensation reactions or other multicomponent reactions. These methods demonstrate the versatility and adaptability of pyrazole-4-carbonitrile derivatives in synthetic chemistry (Rahmati, Eskandari-Vashareh, & Alizadeh-Kouzehrash, 2013).
Structural Properties : Studies also focus on the detailed structural properties of these derivatives. For instance, one study examined the dihedral angles and planarity of a pyrazole derivative's molecular structure, providing insights into the compound's conformation and potential interactions (Abdel‐Aziz, Ghabbour, Chantrapromma, & Fun, 2012).
Chemical Reactions and Mechanisms
Reaction Mechanisms : Several studies have explored the reaction mechanisms involving pyrazole-4-carbonitrile derivatives. For instance, a paper detailed a metal-free iodine-catalyzed synthesis process for fully substituted pyrazoles, highlighting the efficient formation of multiple bonds (Sun, Qiu, Zhu, Guo, Hao, Jiang, & Tu, 2015).
New Derivatives Synthesis : Research has also been focused on creating new series of pyrazole-4-carbonitrile derivatives using various synthetic approaches. These approaches have led to the development of compounds with potential biological activities, expanding the scope of applications in medicinal chemistry (Ali, Ragab, Abdelghafar, & Farag, 2016).
Biological and Medicinal Research
Antitumor Agents : Some studies have investigated the potential of pyrazole-4-carbonitrile derivatives as antitumor agents. They have examined the anti-estrogenic properties and cytotoxic activities against specific types of tumors, indicating their relevance in cancer research (Farag, Ali, El-Debss, Mayhoub, Amr, Abdel-Hafez, & Abdulla, 2010).
Computational Studies : Computational approaches have been used to analyze the molecular structure of these compounds. This includes using techniques like Hartree-Fock (HF) method and density functional theory (DFT) to compare experimental and theoretical data, thus providing a deeper understanding of the molecular properties and potential applications (Al‐Azmi & Shalaby, 2018).
Applications in Other Fields
Agricultural Use : Some derivatives of pyrazole-4-carbonitrile have been synthesized with potential application in crop protection, highlighting the role of these compounds in agricultural chemistry (Plem, Müller, & Murguía, 2015).
Green Chemistry Applications : Recent research has also focused on eco-friendly synthetic strategies for pyrazole-4-carbonitrile derivatives, using green solvents and recyclable catalysts. This aligns with the growing emphasis on sustainable and environmentally friendly chemical processes (Maddila, Rana, Pagadala, Kankala, Maddila, & Jonnalagadda, 2015).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of action
Pyrazole compounds are known to interact with various biological targets. For instance, some pyrazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of action
Pyrazole compounds often exert their effects by interacting with enzymes, receptors, or other proteins in the body .
Biochemical pathways
Without specific information on “3-Iodo-1H-pyrazole-4-carbonitrile”, it’s difficult to say which biochemical pathways it might affect. Pyrazole compounds can influence a variety of biochemical pathways depending on their specific structures and targets .
Pharmacokinetics
Pyrazole compounds, in general, can have diverse pharmacokinetic properties depending on their specific chemical structures .
Result of action
Based on the known activities of other pyrazole compounds, it could potentially have a range of effects at the molecular and cellular level .
Action environment
The action, efficacy, and stability of “this compound” could potentially be influenced by various environmental factors. These could include factors like pH, temperature, and the presence of other compounds or enzymes .
properties
IUPAC Name |
5-iodo-1H-pyrazole-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2IN3/c5-4-3(1-6)2-7-8-4/h2H,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEISIEQLHQZCOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1C#N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2IN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40740817 | |
Record name | 5-Iodo-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40740817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
827316-44-9 | |
Record name | 5-Iodo-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40740817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-iodo-1H-pyrazole-4-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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